1,1-Dimethylurea

• IUPAC Name: 1,1-dimethylurea
• InChI: InChI=1S/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6)
• InChI Key: YBBLOADPFWKNGS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N
• Molecular Formula: C3H8N2O
• DSSTOX Substance ID: DTXSID0060515
• Molecular Weight: 88.11 g/mol
• Physical Description: Dry Powder, Solid; [HSDB] White crystalline solid; [Alfa Aesar MSDS]
• Solubility: SOL IN WATER; SLIGHTLY SOL IN ALCOHOL
• Density: 1.255
• Vapor Pressure: 0.44 [mmHg]
• Color/Form: MONOCLINIC PRISMS FROM ALCOHOL OR CHLOROFORM
• CAS No.: 598-94-7, 1320-50-9
• Melting Point: 182 °C

Description

1,1-Dimethylurea (DMU) is an organic compound with the formula CH3N(CO)NH2. It is a colorless, crystalline solid that is soluble in water and organic solvents. DMU is an important intermediate in the synthesis of many compounds and is used in a variety of applications in the pharmaceutical, agricultural, and chemical industries. DMU is a versatile compound that has been studied extensively for its potential applications in scientific research and lab experiments.

Scientific Research Applications

1. Co-Condensation Reactions in Polymers

1,1-Dimethylurea (DMU) plays a role in the field of polymer chemistry. It is used to model melamine-urea-formaldehyde (MUF) co-condensation reactions. Cao et al. (2017) used 1,3-dimethylurea (a variant of DMU) to mimic urea in their study on MUF co-condensation reactions under various pH conditions. This research is significant for understanding the chemical reactions in polymer production, especially in the context of resins and adhesives (Cao, Li, Liang, & Du, 2017).

2. Thermodynamic Properties in Solution

DMU's behavior in aqueous solutions is a key area of research. Ivanov and Lebedeva (2020) investigated the thermodynamic properties of N-dimethylureas and their bis-derivatives as solutes in water. Their study provided insights into the interactions and structural effects of DMU in hydration processes, contributing to our understanding of solution chemistry and molecular interactions (Ivanov & Lebedeva, 2020).

3. Physical Properties of DMU Crystals

The physical properties of DMU derivatives are also a subject of interest. Babu et al. (2011) explored the synthesis and physical properties of 1,3-dimethylurea dimethylammonium picrate, a potential candidate for efficient frequency conversion in non-linear optical (NLO) applications. This research highlights DMU derivatives' potential in the field of photonics and optoelectronics (Babu, Chandramohan, Ramasamy, Bhagavannarayana, & Varghese, 2011).

4. Thermal Stability and Synthesis Process

The thermal stability and synthesis process of DMU are also significant. Wei et al. (2020) examined the thermal stability and thermodynamics in the process of synthesizing 1,3-dimethylurea, offering valuable insights for industrial synthesis and chemical engineering applications (Wei, Zhao, Yu, & Yin, 2020).

5. Application in Terahertz Spectroscopy

The application of DMU in spectroscopy, particularly terahertz spectroscopy, is another research area. Zhao et al. (2018) conducted a study using terahertz time-domain spectroscopy (THZ-TDS) to identify structural isomers of dimethylurea. Their research provides a basis for using THZ-TDS in identifying molecular structures and understanding intermolecular interactions (Zhao, Li, Liu, Chen, Zhang, Qin, & Wu, 2018).

Mechanism of Action

Target of Action

1,1-Dimethylurea, also known as N,N-Dimethylurea, primarily targets the photosystem II in plants . Photosystem II is a crucial component of the photosynthetic process, responsible for the initial stages of light-dependent reactions. It captures photons and uses the energy to extract electrons from water molecules .

Mode of Action

this compound acts as a specific and sensitive inhibitor of photosynthesis . It blocks the Q B plastoquinone binding site of photosystem II, disallowing the electron flow from photosystem II to plastoquinone . This interruption of the photosynthetic electron transport chain reduces the plant’s ability to convert light energy into chemical energy (ATP and reductant potential) .

Biochemical Pathways

The inhibition of photosystem II by this compound affects the photosynthetic electron transport chain, a critical biochemical pathway in plants . This disruption prevents the conversion of light energy into chemical energy, thereby affecting the plant’s ability to produce ATP and reducing power needed for various metabolic processes .

Pharmacokinetics

It’s also characterized by high leachability, indicating that it can be readily transported away from the site of application .

Result of Action

The primary result of this compound’s action is the inhibition of photosynthesis in plants . By blocking the electron flow in photosystem II, it disrupts the plant’s ability to convert light energy into chemical energy, which can lead to reduced plant growth and development .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, soil composition, pH, and moisture levels can affect the compound’s mobility and persistence in the environment . .

Safety and Hazards

1,1-Dimethylurea should be handled with care. Avoid contact with skin, eyes, and clothing. Keep away from heat and sources of ignition. Avoid dust formation. Do not ingest. Do not breathe vapours/dust.

Future Directions

1,3-Dimethylurea, a related compound, is used for the synthesis of caffeine, theophylline, pharmachemicals, textile aids, herbicides, and others. The estimated world production of DMU is less than 25,000 tons. The future directions of 1,1-Dimethylurea could potentially follow similar paths, but specific future directions for this compound are not widely reported in the literature.

Relevant papers on this compound include studies on its use as a ligand for the synthesis of pharma-relevant motifs through Chan–Lam cross-coupling strategy and other research articles.

Biochemical Analysis

Biochemical Properties

1,1-Dimethylurea plays a significant role in biochemical reactions, particularly as an inhibitor of photosynthesis. It interacts with photosystem II in plants, inhibiting the electron transport chain and thereby affecting the overall photosynthetic process . This interaction is crucial in understanding its use as a herbicide.

Cellular Effects

This compound has notable effects on cellular processes. In photosynthetic organisms, it inhibits the transition through the G₂/M phase of the cell cycle, which is crucial for cell division . This inhibition is independent of the photosynthetic capacity of the cells, indicating that this compound affects cellular processes beyond photosynthesis.

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through the inhibition of photosystem II. This inhibition occurs by binding to the D1 protein of the photosystem, preventing the transfer of electrons and thereby disrupting the photosynthetic electron transport chain . This mechanism is well-documented in the context of its use as a herbicide. Additionally, this compound may interact with other biomolecules, leading to changes in gene expression and enzyme activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is relatively stable, but its activity can decrease due to degradation under certain conditions . Long-term exposure to this compound has been shown to cause persistent inhibition of photosynthesis and other cellular processes, which can lead to significant changes in cellular function . These effects are particularly evident in in vitro studies with photosynthetic organisms.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound may have minimal impact, but at higher doses, it can cause toxic effects, including disruption of cellular metabolism and enzyme activity . Studies have shown that there is a threshold beyond which the adverse effects become significant, leading to potential toxicity and other health concerns .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to its degradation and utilization as an intermediate in various biochemical reactions. It interacts with enzymes such as urease, which catalyzes the hydrolysis of urea into ammonia and carbon dioxide . This interaction can affect metabolic flux and the levels of various metabolites within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can be taken up by cells via passive diffusion or active transport, depending on the concentration and environmental conditions . Once inside the cell, it may bind to specific transporters or binding proteins that facilitate its localization and accumulation in certain cellular compartments .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is primarily localized in the chloroplasts of photosynthetic cells, where it exerts its inhibitory effects on photosystem II . In non-photosynthetic cells, it may localize to other compartments, such as the cytoplasm or nucleus, depending on the specific cellular context and the presence of targeting signals or post-translational modifications .